Cas no 37835-47-5 (3-Piperidinol,1,4-dimethyl-, trans- (9CI))

• Product Name: 3-Piperidinol,1,4-dimethyl-, trans- (9CI)
• CAS No: 37835-47-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 297241
• PubChem ID: 58697519
• Update Time: 2025-04-19

3-Piperidinol,1,4-dimethyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol,1,4-dimethyl-, trans- (9CI)
• 3-Piperidinol, 1,4-dimethyl-, trans-
• Rel-(3S,4R)-1,4-dimethylpiperidin-3-ol
• SCHEMBL8066569
• 37835-47-5
• trans-1,4-Dimethyl-3-piperidinol

• Inchi： 1S/C7H15NO/c1-6-3-4-8(2)5-7(6)9/h6-7,9H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： RRLOPSFVACCLJA-RNFRBKRXSA-N
• SMILES： O[C@@H]1CN(C)CC[C@H]1C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 23.5Ų